Cas no 2034317-09-2 (N-1-(1-benzothiophen-3-yl)propan-2-yl-7-methoxy-1-benzofuran-2-carboxamide)

• Product Name: N-1-(1-benzothiophen-3-yl)propan-2-yl-7-methoxy-1-benzofuran-2-carboxamide
• CAS No: 2034317-09-2
• MF: C₂₁H₁₉NO₃S
• MW: 365.445464372635
• CID: 6422530
• PubChem ID: 119106152
• Update Time: 2025-10-23

N-1-(1-benzothiophen-3-yl)propan-2-yl-7-methoxy-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1-benzothiophen-3-yl)propan-2-yl-7-methoxy-1-benzofuran-2-carboxamide
• F6571-5763
• AKOS026705380
• N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-7-methoxybenzofuran-2-carboxamide
• N-[1-(1-benzothiophen-3-yl)propan-2-yl]-7-methoxy-1-benzofuran-2-carboxamide
• 2034317-09-2

• Inchi： 1S/C21H19NO3S/c1-13(10-15-12-26-19-9-4-3-7-16(15)19)22-21(23)18-11-14-6-5-8-17(24-2)20(14)25-18/h3-9,11-13H,10H2,1-2H3,(H,22,23)
• InChI Key： DWAGPKRYYJJBED-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)CC(C)NC(C1=CC2C=CC=C(C=2O1)OC)=O

Computed Properties

• Exact Mass: 365.10856464g/mol
• Monoisotopic Mass: 365.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 79.7Ų

Additional information on N-1-(1-benzothiophen-3-yl)propan-2-yl-7-methoxy-1-benzofuran-2-carboxamide

N-1-(1-benzothiophen-3-yl)propan-2-yl-7-methoxy-1-benzofuran-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 2034317-09-2, known as N-1-(1-benzothiophen-3-yl)propan-2-yl-7-methoxy-1-benzofuran-2-carboxamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential bioactive properties. This compound is a derivative of benzothiophene and benzofuran, two heterocyclic aromatic systems that are widely studied for their roles in drug discovery and material science. The presence of a methoxy group at the 7-position of the benzofuran ring further enhances its chemical complexity and functional diversity.

Recent studies have highlighted the importance of benzothiophene and benzofuran moieties in modulating the electronic properties of molecules, making them ideal candidates for applications in optoelectronics and biomedicine. For instance, researchers have demonstrated that the incorporation of these heterocycles into larger molecular frameworks can significantly influence their absorption spectra, making them suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The N-substituted carboxamide group in this compound adds another layer of functionality, potentially enhancing its solubility and bioavailability.

The synthesis of N-1-(1-benzothiophen-3-yl)propan-2-yl-7-methoxy-1-benzofuran-2-carboxamide involves a multi-step process that typically begins with the preparation of the benzothiophene and benzofuran precursors. These precursors are then subjected to nucleophilic substitution or coupling reactions to introduce the desired substituents. Recent advancements in catalytic methods, such as the use of palladium-catalyzed cross-coupling reactions, have enabled more efficient and selective syntheses of such complex molecules. These methods not only improve yield but also reduce the environmental footprint of the synthesis process.

From a pharmacological perspective, this compound has shown promising activity in preclinical studies targeting various disease states. For example, its ability to modulate kinase activity has been explored in the context of cancer therapy. The benzothiophene moiety is known to exhibit anti-inflammatory properties, while the benzofuran ring contributes to antioxidant activity. The combination of these effects makes this compound a potential candidate for multitarget drug design, which is a growing trend in modern pharmacology aimed at addressing complex diseases with fewer side effects.

Moreover, the methoxy group at the 7-position plays a critical role in stabilizing the molecule's conformation, which can influence its interaction with biological targets. Computational studies using molecular docking techniques have revealed that this substituent enhances the molecule's binding affinity to certain protein receptors, suggesting its potential as a lead compound for drug development.

In terms of applications beyond pharmacology, this compound's electronic properties make it a strong candidate for use in advanced materials. For instance, its ability to absorb light across a broad spectrum could be harnessed in next-generation solar cells or light-emitting devices. Researchers are currently exploring ways to incorporate such molecules into polymer blends to create hybrid materials with tailored optical and electronic properties.

In conclusion, N-1-(1-benzothiophen-3-yl)propan-2-yl-7-methoxy-1-benzofuran-2-carboxamide represents a fascinating intersection of organic chemistry and materials science. Its unique structure, derived from functional groups like benzothiophene, benzofuran, and methoxy, endows it with versatile properties that span multiple application domains. As research continues to uncover new insights into its synthesis, biological activity, and material properties, this compound is poised to play an increasingly important role in both academic and industrial settings.